Cas no 81576-27-4 (4H-1-Benzothiopyran-4-one, 2,3-dichloro-)

• Product name: 4H-1-Benzothiopyran-4-one, 2,3-dichloro-
• CAS No: 81576-27-4
• MF: C₉H₄Cl₂OS
• MW: 231.098459243774
• CID: 703678
• PubChem ID: 12624259

4H-1-Benzothiopyran-4-one, 2,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzothiopyran-4-one, 2,3-dichloro-
• 2,3-dichlorothiochromen-4-one
• 2,3-Dichloro-4H-1-benzothiopyran-4-one
• DTXSID70504767
• 81576-27-4

• Inchi： InChI=1S/C9H4Cl2OS/c10-7-8(12)5-3-1-2-4-6(5)13-9(7)11/h1-4H
• InChI Key： JLTJVYBMPYNFGT-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C(=C(S2)Cl)Cl

Computed Properties

• Exact Mass: 229.9359913g/mol
• Monoisotopic Mass: 229.9359913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 42.4Ų